Cas no 53475-25-5 (3-ethyl-2-phenyl-1H-indole)

3-ethyl-2-phenyl-1H-indole structure
3-ethyl-2-phenyl-1H-indole structure
Product Name:3-ethyl-2-phenyl-1H-indole
CAS No:53475-25-5
MF:C16H15N
MW:221.297003984451
CID:938608
PubChem ID:326668
Update Time:2025-04-19

3-ethyl-2-phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-phenyl-1H-indole
    • 1H-Indole, 3-ethyl-2-phenyl-
    • 2-Phenyl-3-ethylindol
    • 2-Phenyl-3-ethyl-indol
    • 3-Aethyl-2-phenyl-indol
    • 3-ethyl-2-phenylindole
    • 3-ethyl-2-phenyl-indole
    • AC1L6YVD
    • Aethyl-3-phenyl-2-indol
    • CTK8D8464
    • NSC298349
    • HS-7823
    • NSC-298349
    • SCHEMBL12877452
    • 53475-25-5
    • DTXSID20315986
    • Inchi: 1S/C16H15N/c1-2-13-14-10-6-7-11-15(14)17-16(13)12-8-4-3-5-9-12/h3-11,17H,2H2,1H3
    • InChI Key: CMFLUPJEPONPRP-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(CC)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.12055
  • Monoisotopic Mass: 221.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.